Cas no 435345-14-5 (Ethanone,1-(2-furanyl)-2-[2-[(3-hydroxypropyl)amino]-1H-benzimidazol-1-yl]-,hydrobromide (1:1))

• Product Name: Ethanone,1-(2-furanyl)-2-[2-[(3-hydroxypropyl)amino]-1H-benzimidazol-1-yl]-,hydrobromide (1:1)
• CAS No: 435345-14-5
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 333856
• PubChem ID: 647766
• Update Time: 2025-05-20

Ethanone,1-(2-furanyl)-2-[2-[(3-hydroxypropyl)amino]-1H-benzimidazol-1-yl]-,hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-furanyl)-2-[2-[(3-hydroxypropyl)amino]-1H-benzimidazol-1-yl]-,hydrobromide (1:1)
• 1-(furan-2-yl)-2-[2-(3-hydroxypropylamino)-3H-benzimidazol-1-ium-1-yl]ethanone
• 1-Furan-2-yl-2-[2-(3-hydroxy-propylamino)-benzoimidazol-1-yl]-ethanone
• 1-Furan-2-yl-2-[2-(3-hydroxy-propylamino)-benzoimidazol-1-yl]-ethanone hydrobromide
• 1-(2-furanyl)-2-[2-(3-hydroxypropylamino)-3H-benzimidazol-1-ium-1-yl]ethanone
• 1-(furan-2-yl)-2-[2-(3-oxidanylpropylamino)-3H-benzimidazol-1-ium-1-yl]ethanone
• A826324
• AC1LTEID
• TIMTEC-BB SBB012313
• 1-Furan-2-yl-2-[2-(3-hydroxy-propylamino)-
• AKOS000301079
• FT-0644625
• CHEMBL1622447
• 1-(furan-2-yl)-2-(2-(3-hydroxypropylamino)-1H-benzo[d]imidazol-1-yl)ethanone
• 435345-14-5
• 1-(furan-2-yl)-2-{2-[(3-hydroxypropyl)amino]-1H-1,3-benzodiazol-1-yl}ethan-1-one
• 1-furan-2-yl-2-[2-(3-hydroxypropylamino)benzoimidazol-1-yl]ethanone

• Inchi： 1S/C16H17N3O3/c20-9-4-8-17-16-18-12-5-1-2-6-13(12)19(16)11-14(21)15-7-3-10-22-15/h1-3,5-7,10,20H,4,8-9,11H2,(H,17,18)
• InChI Key： LSZRFGCZZSQPFP-UHFFFAOYSA-N
• SMILES： N1(CC(=O)C2OC=CC=2)C(NCCCO)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 299.12700
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 539.2±60.0 °C at 760 mmHg
• Flash Point: 312.9±32.9 °C
• PSA: 80.29000
• LogP: 2.37950

Ethanone,1-(2-furanyl)-2-[2-[(3-hydroxypropyl)amino]-1H-benzimidazol-1-yl]-,hydrobromide (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Ethanone,1-(2-furanyl)-2-[2-[(3-hydroxypropyl)amino]-1H-benzimidazol-1-yl]-,hydrobromide (1:1)

Ethanone, 1-(2-furanyl)-2-[2-[(3-hydroxypropyl)amino]-1H-benzimidazol-1-yl]-, Hydrobromide (1:1): A Comprehensive Overview

The compound Ethanone, 1-(2-furanyl)-2-[2-[(3-hydroxypropyl)amino]-1H-benzimidazol-1-yl]-, hydrobromide (1:1), with CAS No. 435345-14-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The name itself is a testament to its complex structure, with key components such as the furan ring, benzimidazole moiety, and hydrobromide counterion playing pivotal roles in its properties and reactivity.

The benzimidazole ring system is a well-known heterocyclic structure that has been extensively studied for its versatility in chemical synthesis and biological activity. In this compound, the benzimidazole moiety is further modified with a hydroxypropylamino group, which introduces additional functional complexity. This modification not only enhances the molecule's stability but also potentially improves its bioavailability and pharmacokinetic properties. Recent studies have highlighted the importance of such functional groups in modulating the interaction of drugs with biological targets, making this compound a promising candidate for further exploration.

The furan ring in the molecule adds another layer of complexity to its structure. Furan derivatives are known for their aromaticity and ability to participate in various chemical reactions, including electrophilic aromatic substitution and conjugate addition. In this compound, the furan ring is attached to the ethanone group, creating a unique electronic environment that may influence the molecule's reactivity and selectivity. Researchers have recently explored the role of furan-containing compounds in enzyme inhibition and receptor binding, suggesting that this compound could have potential applications in therapeutic areas such as oncology or neurodegenerative diseases.

The hydrobromide counterion present in this compound plays a crucial role in stabilizing its structure and influencing its physical properties. Hydrobromide salts are commonly used in pharmaceuticals due to their ability to enhance solubility and improve drug delivery. Recent advancements in salt selection strategies have emphasized the importance of understanding how different counterions affect drug performance, which underscores the significance of studying this aspect of Ethanone derivatives.

From a synthetic perspective, the preparation of Ethanone derivatives involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The synthesis typically begins with the construction of the benzimidazole core, followed by functionalization with the hydroxypropylamino group and subsequent coupling with the furan-containing ethanone moiety. These steps require precise control over reaction conditions to ensure high yields and product purity. Innovations in catalytic methods and green chemistry have provided new avenues for optimizing these synthetic pathways.

Recent research has also focused on understanding the biological activity of Ethanone derivatives. Studies have demonstrated that these compounds exhibit potent inhibitory effects on various enzymes associated with diseases such as cancer and inflammation. For instance, one study reported that Ethanone derivatives can effectively inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy. Additionally, computational modeling has revealed that these compounds can bind to specific protein pockets with high affinity, suggesting their potential as lead molecules for drug discovery.

The structural flexibility of Ethanone derivatives also makes them ideal candidates for exploring novel drug delivery systems. Researchers have investigated their ability to form inclusion complexes with cyclodextrins or polymeric carriers, which could enhance their stability and targeting efficiency. Furthermore, advancements in nanotechnology have opened up possibilities for encapsulating these compounds within lipid nanoparticles or polymeric micelles, enabling controlled release and improved therapeutic outcomes.

In conclusion, Ethanone, 1-(2-furanyl)-2-[2-[(3-hydroxypropyl)amino]-1H-benzimidazol-1-yl]-, hydrobromide (CAS No. 435345-14-5) represents a compelling example of how structural complexity can be harnessed to design innovative pharmaceutical agents. Its unique combination of functional groups and heterocyclic systems positions it as a valuable tool for advancing both chemical synthesis and biomedical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound stands at the forefront of scientific innovation.